Cas no 885279-19-6 (1H-Indazole-3-carboxylicacid, 6-cyano-, ethyl ester)

• Product Name: 1H-Indazole-3-carboxylicacid, 6-cyano-, ethyl ester
• CAS No: 885279-19-6
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• MDL: MFCD07371601
• CID: 711635
• PubChem ID: 53249853
• Update Time: 2025-08-05

1H-Indazole-3-carboxylicacid, 6-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylicacid, 6-cyano-, ethyl ester
• ETHYL 6-CYANO-1H-INDAZOLE-3-CARBOXYLATE
• 6-cyano-1H-indazole-3-carboxylic acid ethyl ester
• 6-Cyano-1H-indazole-3-carboxylic acid ethyl ester
• 1H-Indazole-3-carboxylic acid, 6-cyano-, ethyl ester
• AKOS024260632
• 885279-19-6
• DTXSID60693093
• SB39540
• DB-077796
• SCHEMBL492345
• ETHYL6-CYANO-1H-INDAZOLE-3-CARBOXYLATE

• MDL： MFCD07371601
• Inchi： 1S/C11H9N3O2/c1-2-16-11(15)10-8-4-3-7(6-12)5-9(8)13-14-10/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： PRFSKHAZJAEVKK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C#N)=C2)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 215.06900
• Monoisotopic Mass: 215.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8

Experimental Properties

• PSA: 78.77000
• LogP: 1.61128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles